Cas no 18674-16-3 (alisol A 24-acetate)

• Product Name: alisol A 24-acetate
• CAS No: 18674-16-3
• Molecular Formula: C₃₂H₅₂O₆
• Molecular Weight: 532.7517
• MDL: MFCD30478880
• CID: 820418

alisol A 24-acetate Properties

Names and Identifiers

• Alisol A 24-acetate
• alisol A 24-O-acetate
• Alisol A 24-monoacetate
• ALISOL A ACETATE
• Alisol A monoacetate
• Alisol-A 24-acetate
• Alisol-A-24-acetate
• (8alpha,9beta,11beta,14beta,23S,24R)-24-(Acetyloxy)-11,23,25-trihydroxydammar-13(17)-en-3-one
• 24-O-Acetylalisol A
• (8α,9β,14β,23S,24R)-11β,23,25-Trihydroxy-24-acetoxydammar-13(17)-en-3-one
• [2,4-Dihydroxy-6-(11-hydroxy-4,4,8,10,14-pentamethyl-3-oxo-1,2,5,6,7,9,11,12,15,16-decahydrocyclopen
• Alisol A,24-acetate
• Alisol A (24-acetate)
• 24-O-Acetylalisol A;
• BDBM50528872

• MDL： MFCD30478880
• InChIKey： WXHUQVMHWUQNTG-JSWHPQHOSA-N
• Inchi： 1S/C32H52O6/c1-18(16-23(35)27(29(5,6)37)38-19(2)33)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(36)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34-35,37H,10-17H2,1-9H3/t18-,22+,23+,24+,26+,27-,30+,31+,32+/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C2=C([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])OC(C([H])([H])[H])=O)O[H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]21[H])=O

Computed Properties

• Exact Mass: 532.376389g/mol
• Surface Charge: 0
• XLogP3: 4.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 532.376389g/mol
• Monoisotopic Mass: 532.376389g/mol
• Topological Polar Surface Area: 104Ų
• Heavy Atom Count: 38
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 532.8

Experimental Properties

• LogP: 5.36530
• PSA: 104.06000
• Melting Point: 194-196 ºC
• Color/Form: White powder
• Density: 1.14

Related Categories

• Other Chemical Reagents
• Triterpenoids